Cas no 2171673-86-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid
• CAS No: 2171673-86-0
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6004557
• PubChem ID: 165553019
• Update Time: 2025-11-01

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid
• EN300-1484653
• 2171673-86-0
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-1-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C28H30N2O5/c1-3-10-23(25(31)30-24-15-8-9-16-28(24,2)26(32)33)29-27(34)35-17-22-20-13-6-4-11-18(20)19-12-5-7-14-21(19)22/h1,4-7,11-14,22-24H,8-10,15-17H2,2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： DOTVQOLGNKXJQQ-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCC1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid

Comprehensive Analysis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2171673-86-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2171673-86-0) has garnered significant attention due to its unique structural properties and potential applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, drug discovery, and bioconjugation, aligning with the growing demand for advanced biomolecular tools in modern therapeutics.

The molecular structure of this compound features a cyclohexane ring substituted with a carboxylic acid group and an Fmoc-protected amine, making it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers are particularly interested in its alkyne functional group, which enables click chemistry applications—a hot topic in bioorthogonal chemistry and targeted drug delivery systems. This aligns with current trends in precision medicine, where site-specific modifications are crucial.

From a synthetic perspective, CAS 2171673-86-0 exemplifies the convergence of peptide engineering and small-molecule drug design. Its Fmoc group provides temporary protection during synthesis, while the pent-4-ynamido moiety offers a handle for post-synthetic modifications. These characteristics address frequently searched queries like "how to improve peptide stability" or "methods for controlled drug release," positioning this compound as a key player in next-generation therapeutics.

The compound's relevance extends to proteomics research, where its methylcyclohexane backbone contributes to enhanced metabolic stability—a critical factor in peptide-based drug development. Recent studies highlight its utility in creating peptide-drug conjugates (PDCs), answering industry demands for improved bioavailability and target specificity. Such applications resonate with trending searches on "smart drug delivery systems 2024" and "peptide modifications for enhanced efficacy."

Quality control of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-1-methylcyclohexane-1-carboxylic acid involves advanced analytical techniques like HPLC and mass spectrometry, ensuring compliance with GMP standards for pharmaceutical intermediates. This rigorous standardization meets the needs of laboratories searching for "high-purity peptide precursors" or "reliable Fmoc-amino acid suppliers," reinforcing its commercial importance.

In conclusion, CAS 2171673-86-0 represents a sophisticated intersection of chemical biology and medicinal chemistry. Its structural ingenuity addresses contemporary challenges in therapeutic peptide design, while its synthetic flexibility caters to cutting-edge research in bioconjugation and materials science. As the scientific community continues exploring personalized medicine solutions, this compound remains at the forefront of innovative molecular toolkit development.